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Compound of Interest

Compound Name: H-Ser(Bzl)-OH

Cat. No.: B554737

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for H-
Ser(Bzl)-OH (O-Benzyl-L-serine), a synthetic amino acid derivative commonly utilized in
peptide synthesis and pharmaceutical research. This document synthesizes available data on
the compound's physical and chemical properties, potential hazards, handling and storage
procedures, and emergency response measures. Particular attention is given to the conflicting
hazard classifications present in available safety literature, underscoring the importance of a
cautious and informed approach to its handling.

Chemical and Physical Properties

H-Ser(Bzl)-OH is a white to off-white crystalline powder.[1] Its key physical and chemical
properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 4726-96-9 [1][2]
Molecular Formula C10H13NOs3 [1][3]
Molecular Weight 195.22 g/mol [41[5]

White to off-white crystalline
Appearance _ [1][4]
powder/solid

Sparingly soluble in water.
Solubility Soluble in H20 at 2 mg/mL [1][4]

with ultrasound.

Room temperature; some
Storage Temperature suppliers recommend 0 - 8°C [11[3114]

or -20°C for long-term storage.

Hazard Identification and GHS Classification

There is conflicting information in published safety data regarding the hazardous nature of H-
Ser(Bzl)-OH. Some suppliers classify it as non-hazardous, while others assign specific GHS
hazard classifications. This discrepancy highlights the need for careful risk assessment before
handling.

Summary of GHS Classifications:
» Hazard Statements:

o H315: Causes skin irritation.[6]

o H319: Causes serious eye irritation.[6]

o H335: May cause respiratory irritation.[6]
 Signal Word: Warning[6]

e GHS Pictogram: Irritant (exclamation mark)[6]
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Conversely, some safety data sheets (SDS) state that the substance is "not considered a
hazardous substance" or does not meet the criteria for GHS hazard classification.[5][7][8]
Given this conflicting information, it is prudent to handle H-Ser(Bzl)-OH as a potentially
hazardous substance.

Toxicological Information

A comprehensive review of available safety data sheets and scientific literature reveals a
significant lack of quantitative toxicological data for H-Ser(Bzl)-OH.[7] No specific LD50 (lethal
dose, 50%) or LC50 (lethal concentration, 50%) values have been identified. The primary
health concerns are related to potential irritation of the skin, eyes, and respiratory tract upon
direct contact or inhalation of dust particles.[1][6] Long-term exposure effects have not been
well-studied.[1]

Safe Handling and Storage Protocols

Adherence to standard laboratory safety protocols is essential when working with H-Ser(Bzl)-
OH. The following guidelines are recommended:

Personal Protective Equipment (PPE)

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[9]
o Skin Protection: Use impervious gloves (e.g., nitrile rubber) and a lab coat.[7][9]

» Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator with a
particulate filter.[9]

Handling

o Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
of dust.[9][10]

e Avoid contact with skin and eyes.[10]
» Avoid formation of dust and aerosols.[10]

» Use non-sparking tools to prevent ignition sources.[10]
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e Wash hands thoroughly after handling.[11]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][10]

o Keep away from strong oxidizing agents, strong acids, and strong bases.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[9][12]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.[11][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
medical attention if irritation persists.[11][12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[12]
Accidental Release Measures
In case of a spill, follow these steps:

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as
described in Section 4.1.[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[11]

» Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and
place it in a suitable, labeled container for disposal.[12]

Experimental Protocols
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No specific experimental protocols for the safety assessment of H-Ser(Bzl)-OH were identified
in the reviewed literature. The toxicological information is based on general knowledge of
similar chemical compounds and the available, albeit limited, safety data sheets.

Visualized Workflows

To aid in the practical application of these safety and handling precautions, the following
workflows are provided in the DOT language for visualization.
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General Handling Workflow for H-Ser(Bzl)-OH
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Caption: General Handling Workflow for H-Ser(Bzl)-OH
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Spill Response Decision Tree for H-Ser(Bzl)-OH
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Caption: Spill Response Decision Tree for H-Ser(Bzl)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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